Cas no 25988-62-9 ((2R)-2-amino-3-benzylsulfanyl-propanoic acid)
25988-62-9 structure
Product Name:(2R)-2-amino-3-benzylsulfanyl-propanoic acid
CAS No:25988-62-9
MF:C10H13NO2S
MW:211.28072142601
CID:277986
PubChem ID:193613
Update Time:2025-04-19
(2R)-2-amino-3-benzylsulfanyl-propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-amino-3-benzylsulfanyl-propanoic acid
- POLY-S-BENZYL-L-CYSTEINE
- L-Cysteine, S-(phenylmethyl)-, homopolymer
- Poly-S-benzylcysteine
- BDBM50213728
- AM81684
- B-1025
- GTPL4501
- (2R)-2-amino-3-(benzylsulfanyl)propanoic acid
- AKOS015854130
- SCHEMBL515922
- UNII-9VRE13M548
- 25988-62-9
- NCGC00096633-01
- NCIStruc1_000381
- DTXSID60180650
- (R)-2-amino-3-(benzylthio)propanoic acid
- cysteine, s-(phenylmethyl)-
- CCG-37910
- AKOS002683878
- AC-18496
- L-S-Benzylcysteine
- (R)-2-Amino-3-benzylsulfanyl-propionic acid
- L-Cysteine, S-(phenylmethyl)-
- (2R)-2-ammonio-3-(phenylmethylthio)propanoate
- NSC-43125
- S-Benzyl-L-cysteine, 97%
- CCRIS 1971
- (R)-S-Benzylcysteine
- H-Cys(Bzl)-OH
- S-Benzyl-L-cysteine
- 3-Benzylthioalanine
- NSC638614
- NSC-523123
- NCIStruc2_000344
- D-Cysteine,S-(phenylmethyl)-
- FD21339
- (R)-2-Amino-3-(S-benzylthio)propanoic acid
- NS00048502
- CS-W015045
- B0865
- (S)-Benzyl-L-Cys
- AS-15564
- Q27075094
- HY-W014329
- NSC 523123
- Alanine, 3-(benzylthio)-, L-
- DB04531
- NCGC00013519-02
- NCGC00013519
- J-300089
- NCI43125
- (2R)-2-amino-3-benzylsulfanylpropanoic acid
- S-Benzylcysteine
- EINECS 221-273-4
- CHEMBL63130
- Benzylcysteine
- 3054-01-1
- MFCD00002613
- 9VRE13M548
-
- Inchi: 1S/C10H13NO2S/c11-9(10(12)13)7-14-6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-/m0/s1
- InChI Key: GHBAYRBVXCRIHT-VIFPVBQESA-N
- SMILES: S(CC1C=CC=CC=1)C[C@@H](C(=O)O)N
Computed Properties
- Exact Mass: 211.06669983g/mol
- Monoisotopic Mass: 211.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1.2
- Topological Polar Surface Area: 88.6Ų
Experimental Properties
- Stability/Shelf Life: Stable. Store cool. Incompatible with strong oxidizing agents.
(2R)-2-amino-3-benzylsulfanyl-propanoic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
25988-62-9 ((2R)-2-amino-3-benzylsulfanyl-propanoic acid) Related Products
- 3054-01-1(S-Benzyl-L-cysteine)
- 23032-53-3(S-Benzyl-D-cysteine)
- 127348-02-1(S-4-Methylbenzyl-D-cysteine)
- 42294-52-0(S-4-Methylbenzyl-L-cysteine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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